Cas no 2138016-39-2 (5-(Methoxymethyl)-4-(2,2,2-trifluoroethyl)-1,2,4-triazole-3-sulfonyl chloride)

5-(Methoxymethyl)-4-(2,2,2-trifluoroethyl)-1,2,4-triazole-3-sulfonyl chloride is a specialized sulfonyl chloride derivative featuring a trifluoroethyl-substituted triazole core. This compound is primarily utilized as a key intermediate in organic synthesis, particularly in the preparation of sulfonamide-based pharmaceuticals and agrochemicals. The presence of the trifluoroethyl group enhances its reactivity and potential for further functionalization, while the methoxymethyl moiety contributes to solubility and stability. Its sulfonyl chloride functionality enables efficient nucleophilic substitution reactions, making it valuable for constructing sulfonamide linkages. The compound is typically handled under controlled conditions due to its sensitivity to moisture. Its structural features make it a versatile building block for medicinal chemistry and material science applications.

5-(Methoxymethyl)-4-(2,2,2-trifluoroethyl)-1,2,4-triazole-3-sulfonyl chloride structure

2138016-39-2 structure

Product Name:5-(Methoxymethyl)-4-(2,2,2-trifluoroethyl)-1,2,4-triazole-3-sulfonyl chloride

CAS No:2138016-39-2

MF:C₆H₇ClF₃N₃O₃S

MW:293.651289224625

CID:5299883

Update Time:2025-06-07

5-(Methoxymethyl)-4-(2,2,2-trifluoroethyl)-1,2,4-triazole-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 5-(methoxymethyl)-4-(2,2,2-trifluoroethyl)-4H-1,2,4-triazole-3-sulfonyl chloride
- 5-(Methoxymethyl)-4-(2,2,2-trifluoroethyl)-1,2,4-triazole-3-sulfonyl chloride
- 4H-1,2,4-Triazole-3-sulfonyl chloride, 5-(methoxymethyl)-4-(2,2,2-trifluoroethyl)-
- Inchi： 1S/C6H7ClF3N3O3S/c1-16-2-4-11-12-5(17(7,14)15)13(4)3-6(8,9)10/h2-3H2,1H3
- InChI Key： DQUOCYJVCLLEMY-UHFFFAOYSA-N
- SMILES： ClS(C1=NN=C(COC)N1CC(F)(F)F)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 358
XLogP3: 0.5
Topological Polar Surface Area: 82.5

5-(Methoxymethyl)-4-(2,2,2-trifluoroethyl)-1,2,4-triazole-3-sulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-782714-0.05g	5-(methoxymethyl)-4-(2,2,2-trifluoroethyl)-4H-1,2,4-triazole-3-sulfonyl chloride	2138016-39-2	95.0%	0.05g	$912.0	2025-02-22
Enamine	EN300-782714-0.1g	5-(methoxymethyl)-4-(2,2,2-trifluoroethyl)-4H-1,2,4-triazole-3-sulfonyl chloride	2138016-39-2	95.0%	0.1g	$956.0	2025-02-22
Enamine	EN300-782714-0.25g	5-(methoxymethyl)-4-(2,2,2-trifluoroethyl)-4H-1,2,4-triazole-3-sulfonyl chloride	2138016-39-2	95.0%	0.25g	$999.0	2025-02-22
Enamine	EN300-782714-0.5g	5-(methoxymethyl)-4-(2,2,2-trifluoroethyl)-4H-1,2,4-triazole-3-sulfonyl chloride	2138016-39-2	95.0%	0.5g	$1043.0	2025-02-22
Enamine	EN300-782714-1.0g	5-(methoxymethyl)-4-(2,2,2-trifluoroethyl)-4H-1,2,4-triazole-3-sulfonyl chloride	2138016-39-2	95.0%	1.0g	$1086.0	2025-02-22
Enamine	EN300-782714-2.5g	5-(methoxymethyl)-4-(2,2,2-trifluoroethyl)-4H-1,2,4-triazole-3-sulfonyl chloride	2138016-39-2	95.0%	2.5g	$2127.0	2025-02-22
Enamine	EN300-782714-5.0g	5-(methoxymethyl)-4-(2,2,2-trifluoroethyl)-4H-1,2,4-triazole-3-sulfonyl chloride	2138016-39-2	95.0%	5.0g	$3147.0	2025-02-22
Enamine	EN300-782714-10.0g	5-(methoxymethyl)-4-(2,2,2-trifluoroethyl)-4H-1,2,4-triazole-3-sulfonyl chloride	2138016-39-2	95.0%	10.0g	$4667.0	2025-02-22

5-(Methoxymethyl)-4-(2,2,2-trifluoroethyl)-1,2,4-triazole-3-sulfonyl chloride Related Literature

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Additional information on 5-(Methoxymethyl)-4-(2,2,2-trifluoroethyl)-1,2,4-triazole-3-sulfonyl chloride

5-(Methoxymethyl)-4-(2,2,2-trifluoroethyl)-1,2,4-triazole-3-sulfonyl Chloride (CAS No: 2138016-39-2)

The compound 5-(Methoxymethyl)-4-(2,2,2-trifluoroethyl)-1,2,4-triazole-3-sulfonyl Chloride (CAS No: 2138016-39-2) is a highly specialized chemical entity with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a sulfonyl chloride group with a triazole ring substituted by specific functional groups. The presence of the methoxymethyl and trifluoroethyl groups imparts distinctive chemical properties to the molecule.

Recent studies have highlighted the importance of this compound in the development of advanced materials and pharmaceuticals. The sulfonyl chloride functional group is known for its reactivity in nucleophilic substitution reactions, making it a valuable intermediate in organic synthesis. The triazole ring, on the other hand, contributes to the molecule's stability and ability to form hydrogen bonds, which are critical in drug design and material engineering.

The synthesis of 5-(Methoxymethyl)-4-(2,2,2-trifluoroethyl)-1,2,4-triazole-3-sulfonyl Chloride involves a multi-step process that requires precise control over reaction conditions. Researchers have explored various strategies to optimize the yield and purity of this compound. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high product quality.

In terms of applications, this compound has shown promise in the development of novel pharmaceutical agents. Its ability to act as a bioisostere or a scaffold for drug design has been extensively studied. Recent findings suggest that derivatives of this compound may exhibit potent inhibitory activity against certain enzymes involved in disease pathways. This makes it a valuable candidate for further exploration in drug discovery programs.

Beyond pharmaceutical applications, 5-(Methoxymethyl)-4-(2,2,2-trifluoroethyl)-1,2,4-triazole-3-sulfonyl Chloride has also found utility in materials science. Its unique combination of electronic and steric properties makes it an ideal candidate for use in the synthesis of advanced polymers and coatings. For example, researchers have investigated its role as a building block for high-performance polyurethanes and fluoropolymers.

Recent advancements in computational chemistry have enabled researchers to better understand the electronic structure and reactivity of this compound. Quantum mechanical calculations have provided insights into the distribution of electron density within the molecule and its influence on reactivity patterns. These studies have been instrumental in guiding experimental efforts toward optimizing synthetic routes and exploring new applications.

In conclusion, 5-(Methoxymethyl)-4-(Trifluoroethyl)-1H-1H-Triazole-3-Sulfonyl Chloride (CAS No: 778796) stands out as a versatile chemical entity with wide-ranging potential across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers in organic synthesis and materials science. As ongoing studies continue to uncover new applications and improve synthetic methodologies, this compound is poised to play an increasingly important role in both academic research and industrial development.